Cas no 2171284-13-0 (2-ethyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}butanoic acid)

• Product Name: 2-ethyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}butanoic acid
• CAS No: 2171284-13-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6049809
• PubChem ID: 165801225
• Update Time: 2025-07-18

2-ethyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}butanoic acid
• EN300-1495337
• 2171284-13-0
• 2-ethyl-2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}butanoic acid

• Inchi： 1S/C27H34N2O5/c1-5-27(6-2,25(31)32)16-28-24(30)23(17(3)4)29-26(33)34-15-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,17,22-23H,5-6,15-16H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)/t23-/m1/s1
• InChI Key： MUDOSHVZGQOQGI-HSZRJFAPSA-N
• SMILES： O(C(N[C@@H](C(NCC(C(=O)O)(CC)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}butanoic acid

Comprehensive Analysis of 2-ethyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}butanoic acid (CAS No. 2171284-13-0)

In the realm of organic chemistry and pharmaceutical research, 2-ethyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}butanoic acid (CAS No. 2171284-13-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. Its Fmoc-protected amino acid derivative status makes it invaluable for solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides and biologics.

The compound's unique structural features, including the 2-ethyl-2-butanoic acid backbone and the (2R)-2-amino-3-methylbutanamido moiety, contribute to its versatility in chemical reactions. Researchers often leverage its Fmoc-protecting group for temporary amine protection, enabling precise control over peptide chain elongation. This attribute aligns with the growing demand for high-purity peptide APIs in the biopharmaceutical industry, a topic frequently searched in academic and industrial circles.

Recent advancements in peptide-based therapeutics have spotlighted compounds like CAS 2171284-13-0. With the rise of personalized medicine and targeted drug delivery systems, the need for specialized building blocks has surged. This compound's compatibility with automated peptide synthesizers and its role in creating complex peptide architectures (e.g., cyclic peptides or stapled helices) make it a hot topic in drug discovery forums and research publications.

From a synthetic chemistry perspective, the stereocenter at the (2R)-position ensures enantioselective applications, critical for developing chiral drugs. This aspect resonates with current discussions on green chemistry and stereoselective catalysis, as minimizing racemic mixtures reduces waste and improves efficacy. Analytical techniques like HPLC and LC-MS are commonly employed to verify the purity of this compound, addressing another frequent search query among quality control professionals.

The compound's stability under SPPS conditions and its solubility profile in organic solvents like DMF or DCM are frequently discussed in methodological papers. These properties make it a reliable choice for synthesizing GPCR-targeting peptides or antibody-drug conjugates (ADCs), both trending topics in oncology research. Notably, its carboxylic acid terminus allows for further functionalization, enabling conjugation with fluorescent tags or other payloads—a feature explored in theranostic applications.

In conclusion, 2-ethyl-2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}butanoic acid represents a cornerstone in modern peptide chemistry. Its multifaceted applications—from drug development to material science—underscore its relevance in addressing contemporary challenges in healthcare and biotechnology. As research continues to unveil novel applications, this compound will undoubtedly remain at the forefront of scientific innovation.